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The table below summarizes the key quantitative findings from the primary preclinical study on Pamapimod

[1].

Cell Type / Stimulus / Cytokine Effect of Reported ICso /

Model Condition Measured Pamapimod Potency

Human Lipopolysaccharide TNF-a Inhibition of Information not

monocytes (LPS) production specified in abstract
[1]

Human whole Lipopolysaccharide IL-13 Inhibition of Information not

blood (LPS) production specified in abstract
[1]

RA patient Spontaneous TNF-a Inhibition of Information not

synovial explants  production production specified in abstract
[1]

Rodent models LPS- or TNFa- TNF-a & IL-6 Inhibition of Information not

stimulated production specified in abstract

[1]
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Cell Type / Stimulus / Cytokine Effect of Reported ICso /
Model Condition Measured Pamapimod Potency
Enzymatic Target Kinase ICs0

Activity

In-vitro kinase p38a MAPK 0.014 £ 0.002

assay pM

In-vitro kinase p38p3 MAPK 0.48 £ 0.04

assay UM

In-vitro kinase p380 & p38y No activity

assay detected

The inhibitory effect on cytokines is linked to Pamapimod's core mechanism of action: the potent and

selective inhibition of the p38a MAPK enzyme. The signaling pathway illustrates this relationship [1] [2].

Inflammatory Stimulus
(e.g., LPS)

Inhibits

Click to download full resolution via product page

> Pamapimod inhibits p38 MAPK, a key signaling node that regulates the production of pro-inflammatory
cytokines like TNF-a and IL-6 [1] [2].

Research Context and Deeper Insights
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e p38-IL-6 Signaling Link: Research on a different p38 inhibitor (SB203580) provides mechanistic
insight, showing that p38 inhibition can strongly inhibit IL-6 production induced by TNF-a, suggesting
this pathway is a relevant target for drugs like Pamapimod [2].

e Therapeutic Rationale: The p38 MAPK pathway is a scientifically validated target for immune-
mediated diseases because it regulates the expression of multiple pro-inflammatory cytokines,
including TNF-a and IL-6 [1] [3]. Inhibiting this pathway aims to create a broad anti-inflammatory
effect.

e Complex Role of IL-6: It is important to note that IL-6 has complex, context-dependent roles. In
some scenarios, such as in intestinal epithelial integrity, IL-6 signaling can have protective effects.
This complexity may explain why broad anti-cytokine therapies can sometimes have limited or
adverse effects [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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